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Compound of Interest

Compound Name: Bis(2-butoxyethyl) sebacate

CAS No.: 141-19-5

Cat. No.: B1667310 Get Quote

Executive Summary: The "Polar" Cold-Resistant
Plasticizer
Bis(2-butoxyethyl) sebacate (BBES), often commercially referred to as Dibutyl Cellosolve

Sebacate, occupies a critical niche in the plasticizer market. While standard alkyl sebacates

like Dioctyl Sebacate (DOS) are the industry benchmark for low-temperature flexibility, they

suffer from poor compatibility with polar polymers (e.g., Nitrile Rubber, Neoprene) and high

extractability in hydrocarbon fuels.

BBES bridges this gap. By incorporating ether linkages into the ester tail, BBES introduces

controlled polarity. This structural modification maintains the low-temperature backbone of

sebacic acid while significantly enhancing oil extraction resistance and compatibility with polar

matrices.

This guide provides a rigorous spectroscopic framework to authenticate BBES and benchmarks

its performance against its primary alternatives: DOS and Dibutyl Sebacate (DBS).

Spectroscopic Characterization: The Authentication
Protocol
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Distinguishing BBES from DOS is a common analytical challenge, as both are high-boiling,

clear liquids with similar refractive indices. The following protocols rely on the unique signature

of the glycol ether moiety in BBES.

Nuclear Magnetic Resonance (NMR) Fingerprinting
NMR is the definitive method for structural validation. The key differentiator is the ethylene

glycol motif (

), which is absent in DOS and DBS.

Experimental Protocol:

Sample Prep: Dissolve 10 mg of analyte in 0.6 mL of

(Chloroform-d).

Acquisition: Run 1H NMR (400 MHz minimum) with 16 scans, 1s relaxation delay.

Analysis: Focus on the 3.0–4.5 ppm region.

Diagnostic Signals (Comparison):

Feature
Bis(2-butoxyethyl)
Sebacate (BBES)

Dioctyl Sebacate
(DOS)

Dibutyl Sebacate
(DBS)

-Methylene (Ester) Triplet ~2.3 ppm Triplet ~2.3 ppm Triplet ~2.3 ppm

(Ester side)
Multiplet 4.20–4.25

ppm
Triplet ~4.05 ppm Triplet ~4.05 ppm

Ether Linkage (

)

Distinct Multiplets

3.50–3.70 ppm
ABSENT ABSENT

Terminal Methyl Triplet ~0.9 ppm Multiplet ~0.9 ppm Triplet ~0.9 ppm
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Analyst Note: The presence of signals in the 3.5–3.7 ppm range is the "Go/No-Go" confirmation

for BBES. If the spectrum is clean between 2.5 and 4.0 ppm, you likely have DOS or DBS.

FTIR Rapid Screening
For routine Quality Control (QC), FTIR provides a faster, albeit less granular, confirmation.

Experimental Protocol:

Method: ATR (Attenuated Total Reflectance) on a Diamond/ZnSe crystal.

Parameters: 4 cm⁻¹ resolution, 32 scans.

Key Bands:

1735 cm⁻¹: C=O Stretch (Common to all sebacates).

1110–1125 cm⁻¹: C-O-C Ether Stretch. Strong in BBES; Weak/Absent in DOS.

GC-MS Impurity Profiling
Gas Chromatography-Mass Spectrometry is essential for quantifying free alcohol impurities (2-

butoxyethanol vs. 2-ethylhexanol).

Experimental Protocol:

Column: HP-5MS or equivalent (30m x 0.25mm x 0.25µm).

Carrier: Helium @ 1.0 mL/min.

Temp Program: 60°C (1 min) → 20°C/min → 300°C (hold 5 min).

MS Source: EI (70 eV).
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Fragmentation Logic:

BBES (MW 402): Weak molecular ion. Prominent fragment at m/z 117 (butoxyethyl cation)

and m/z 57 (butyl).

DOS (MW 426): Prominent fragment at m/z 112 (octene rearrangement) and m/z 129

(protonated acid fragment).

Performance Benchmarking
The choice between BBES and DOS is a trade-off between cold flexibility and oil resistance.

Comparative Performance Data
Property

Bis(2-butoxyethyl)
Sebacate (BBES)

Dioctyl Sebacate
(DOS)

Dibutyl Sebacate
(DBS)

CAS Number 141-19-5 122-62-3 109-43-3

Molecular Weight 402.6 g/mol 426.7 g/mol 314.5 g/mol

Freezing Point -10°C (approx) -48°C -11°C

Plasticizing Efficiency High Medium Very High

Volatility (Heat Loss) Low Very Low High (Risk of fogging)

Oil Extraction

Resistance

Excellent (Polarity

mismatch with oil)
Poor (Extracts easily) Poor

Water Solubility
Slight (Ether H-

bonding)
Negligible Negligible

Primary Application

Fuel lines, Nitrile

Rubber, Anti-static

PVC

Cable jacketing, Food

wrap
Coatings, Cosmetics

Mechanism of Action
DOS: Relies on purely aliphatic chains to push polymer chains apart (Free Volume Theory).

It is highly soluble in non-polar oils, leading to leaching and material hardening.
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BBES: The ether oxygen increases the Solubility Parameter (

), bringing it closer to polar polymers like PVC and Nitrile Rubber (NBR). This "Polar
Anchoring" prevents the plasticizer from migrating into non-polar solvents (gasoline, oils).

Visualizations
Diagram 1: Analytical Decision Tree for Sebacate
Identification
This workflow ensures correct identification of unknown plasticizer samples.
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Unknown Liquid Sample

Step 1: FTIR Screening
(ATR Mode)

Check 1110-1125 cm⁻¹ Region

No Strong Band

Absent

Strong C-O-C Band

Present

Suspect Alkyl Sebacate
(DOS / DBS)

Suspect Glycol Sebacate
(BBES)

Step 2: 1H NMR Confirmation
(CDCl₃)

Check 3.5 - 3.7 ppm

Result: Dioctyl Sebacate (DOS)
(Only alkyl signals)

Absent

Result: Bis(2-butoxyethyl) Sebacate
(Ether multiplets present)

Present

Click to download full resolution via product page
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Caption: Logical workflow for distinguishing BBES from standard alkyl sebacates using IR

screening followed by NMR validation.

Diagram 2: Structure-Property Relationship
Understanding why BBES performs differently in oil environments.

BBES Structure
(Ether Linkages)

Increased Polarity
(Higher Solubility Parameter)

High Compatibility
with Nitrile Rubber

High Resistance to
Oil Extraction

DOS Structure
(Pure Alkyl Chains)

Low Polarity
(Lipophilic)

High Leaching
in Oil/Fuel

Click to download full resolution via product page

Caption: Mechanistic impact of the ether linkage on polarity, driving the superior oil resistance

of BBES compared to DOS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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